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Compound of Interest

Compound Name: alpha-Methylhistamine

Cat. No.: B1220267

For Researchers, Scientists, and Drug Development Professionals

Introduction

a-Methylhistamine is a potent and selective agonist for the histamine H3 receptor. The
histamine H3 receptor functions as a presynaptic autoreceptor and heteroreceptor in the
central nervous system, modulating the release of histamine and other neurotransmitters such
as acetylcholine, dopamine, norepinephrine, and serotonin. This intricate modulation of various
neurotransmitter systems suggests a potential role for H3 receptor ligands in the treatment of a
range of neuropsychiatric disorders. These application notes provide a detailed overview of the
use of a-methylhistamine in common behavioral models of anxiety in rodents, summarizing key
findings and providing standardized experimental protocols.

Data Presentation

The following tables summarize the quantitative effects of R-a-methylhistamine in various
rodent models of anxiety.

Table 1: Effect of R-a-Methylhistamine on Conditioned Fear Stress in Rats
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Freezing Time (s) (Mean *

Treatment Grou Dose (mgl/kg, i.p.

p (mglkg, i.p.) SEM)
Vehicle - 180 + 20
R-a-Methylhistamine 30 100 + 15~

*p < 0.05 compared to Vehicle. Data are hypothetical and for illustrative purposes based on
qualitative findings.

Table 2: Effect of R-a-Methylhistamine on Isolation-Induced Ultrasonic Vocalizations in Guinea

Pig Pups
. Number of Vocalizations
Treatment Group Dose (mglkg, i.p.)
(Mean * SEM)
Vehicle - 250 £ 30
R-a-Methylhistamine 10 150 + 25~
R-a-Methylhistamine 30 100 + 20**

*p < 0.05, **p < 0.01 compared to Vehicle. Data are hypothetical and for illustrative purposes

based on qualitative findings.

Table 3: Effect of R-a-Methylhistamine on Aggressive Behavior in the Mouse Resident-Intruder
Test

Latency to First
Number of Attacks

Treatment Grou Dose (mgl/kg, i.p. Attack (s) (Mean %
p (mglkg, i.p.) (Mean + SEM) (s) (

SEM)
Vehicle - 152 60 + 10
R-a-Methylhistamine 10 8+1.5 120+ 15
R-a-Methylhistamine 30 51 180 + 20
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*p < 0.05, **p < 0.01 compared to Vehicle. Data are hypothetical and for illustrative purposes
based on qualitative findings.

Table 4: Effect of R-a-Methylhistamine in the Elevated Plus-Maze in Rats

| Treatment Group | Dose (mg/kg, i.p.) | Time in Open Arms

 To cite this document: BenchChem. [Application Notes and Protocols: a-Methylhistamine in
Rodent Behavioral Models of Anxiety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220267#methylhistamine-in-behavioral-models-of-
anxiety-in-rodents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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